3-[[2-(4-chlorophenyl)acetyl]amino]-N-(2-methylphenyl)benzamide

• IUPAC Name: 3-[[2-(4-chlorophenyl)acetyl]amino]-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C22H19ClN2O2/c1-15-5-2-3-8-20(15)25-22(27)17-6-4-7-19(14-17)24-21(26)13-16-9-11-18(23)12-10-16/h2-12,14H,13H2,1H3,(H,24,26)(H,25,27)
• InChI Key: KZKDRBIFBLOWNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)NC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C22H19ClN2O2
• Molecular Weight: 378.8 g/mol

Description

3-[[2-(4-chlorophenyl)acetyl]amino]-N-(2-methylphenyl)benzamide is an organic compound that belongs to the class of benzamides. This compound is characterized by the presence of a benzamide core structure, which is substituted with a 4-chlorophenyl group and a 2-methylphenyl group. The compound’s unique structure imparts specific chemical and biological properties, making it of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[[2-(4-chlorophenyl)acetyl]amino]-N-(2-methylphenyl)benzamide typically involves the following steps:

Acylation Reaction: The initial step involves the acylation of 4-chlorophenylacetic acid with thionyl chloride to form 4-chlorophenylacetyl chloride.

Amidation Reaction: The 4-chlorophenylacetyl chloride is then reacted with 2-methylaniline in the presence of a base such as triethylamine to form the desired benzamide compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[[2-(4-chlorophenyl)acetyl]amino]-N-(2-methylphenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aromatic rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as hydroxide ions or amines in polar solvents.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or phenyl derivatives.

Scientific Research Applications

3-[[2-(4-chlorophenyl)acetyl]amino]-N-(2-methylphenyl)benzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[[2-(4-chlorophenyl)acetyl]amino]-N-(2-methylphenyl)benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-chlorophenylacetamide
• N-(2-methylphenyl)benzamide
• 4-chlorobenzamide

Uniqueness

3-[[2-(4-chlorophenyl)acetyl]amino]-N-(2-methylphenyl)benzamide is unique due to the combination of its substituents, which impart specific chemical and biological properties. The presence of both the 4-chlorophenyl and 2-methylphenyl groups distinguishes it from other benzamide derivatives, potentially leading to unique interactions and effects in various applications.